Cas no 1212-60-8 (3-Butyne-1,2-diol, 4-[5-(1,3-pentadiynyl)-2-thienyl]-)

• Product Name: 3-Butyne-1,2-diol, 4-[5-(1,3-pentadiynyl)-2-thienyl]-
• CAS No: 1212-60-8
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 1212072
• Update Time: 2024-08-04

3-Butyne-1,2-diol, 4-[5-(1,3-pentadiynyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Butyne-1,2-diol, 4-[5-(1,3-pentadiynyl)-2-thienyl]-
• 2-(3,4-dihydroxybut-1-yn-1-yl)-5-(penta-1,3-diyn-1-yl)thiophene
• 3-Butyne-1,2-diol, 4-[5-(1,3-pentadiyn-1-yl)-2-thienyl]-

• Inchi： 1S/C13H10O2S/c1-2-3-4-5-12-8-9-13(16-12)7-6-11(15)10-14/h8-9,11,14-15H,10H2,1H3
• InChI Key： MZCFHXFKOQBSQU-UHFFFAOYSA-N
• SMILES： CC#CC#CC1SC(C#CC(CO)O)=CC=1

Computed Properties

• Exact Mass: 230.0402

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 112 °C
• Boiling Point: 473.1±45.0 °C(Predicted)
• PSA: 40.46
• pka: 12.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes